5-Bromo-n-(tetrahydro-2h-pyran-4-yl)pyridine-3-sulfonamide

• IUPAC Name: 5-bromo-N-(oxan-4-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C10H13BrN2O3S/c11-8-5-10(7-12-6-8)17(14,15)13-9-1-3-16-4-2-9/h5-7,9,13H,1-4H2
• InChI Key: MHMFYUDSMRLXQY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NS(=O)(=O)C2=CC(=CN=C2)Br
• Molecular Formula: C10H13BrN2O3S
• Molecular Weight: 321.19 g/mol

Description

The compound “5-Bromo-n-(tetrahydro-2h-pyran-4-yl)pyridine-3-sulfonamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and a tetrahydro-2h-pyran-4-yl group, which is a six-membered ring containing an oxygen atom. The presence of a bromine atom and a sulfonamide group further adds to the complexity of this molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and functional groups. The presence of the nitrogen in the pyridine ring and the oxygen in the tetrahydropyran ring would likely have a significant impact on the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The bromine atom could potentially be replaced in a substitution reaction, and the sulfonamide group could participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar sulfonamide group and the aromatic pyridine ring could impact properties like solubility, melting point, and boiling point.

Future Directions

The study and application of this compound could be a potential area for future research, particularly if it shows promising biological activity. Further studies could also explore its synthesis and the properties of related compounds.